N-Butyl 2-bromobenzamide
Overview
Description
N-Butyl 2-bromobenzamide is a useful research compound. Its molecular formula is C11H14BrNO and its molecular weight is 256.14 g/mol. The purity is usually 95%.
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Scientific Research Applications
Catalytic Chemical Synthesis
N-Butyl 2-bromobenzamide has been used in palladium-catalyzed regioselective direct arylations of heteroarenes. This process facilitates the synthesis of heteroaryl benzamides, offering an efficient pathway for CC cross-coupling reactions. Such applications are crucial in the field of organic synthesis, especially in the production of complex molecules (Chen, Bruneau, Dixneuf, & Doucet, 2013).
Pharmaceutical Research
While the paper on SN158, a derivative of bromobenzamide, mainly focuses on its antidiabetic effects, it sheds light on the potential of bromobenzamide derivatives in medicinal chemistry. These compounds can interact with various receptors, influencing metabolic processes (Jung, Cao, Paudel, Yoon, Cheon, Bae, Jin, Kim, & Kim, 2017).
Material Science
In the realm of material science, this compound derivatives have been explored for their potential in creating new materials. For example, their role in the synthesis of benzisothiazol-3(2H)-one derivatives via copper-catalyzed reactions showcases their utility in developing novel compounds with potentially unique properties (Wang, Chen, Deng, & Xi, 2012).
Organic Chemistry and Synthesis
The versatility of this compound in organic synthesis is further evidenced by its use in the rapid assembly of quinazolinone scaffolds. This process is significant for the synthesis of complex organic compounds like alkaloids, demonstrating the compound's utility in diverse chemical synthesis pathways (Guo, Li, Tao, Zhang, & Fan, 2014).
Dual Functional Behavior in Chemical Reactions
A study on the dual functionality of bromobenzamide derivatives highlights their role as both ligands and reactants in certain chemical reactions. This dual behavior opens up possibilities for their use in more complex and nuanced chemical processes (Cavalheiro, Nobre, & Kessler, 2019).
Safety and Hazards
Properties
IUPAC Name |
2-bromo-N-butylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrNO/c1-2-3-8-13-11(14)9-6-4-5-7-10(9)12/h4-7H,2-3,8H2,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PVEIQVRGXQHPBG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)C1=CC=CC=C1Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10404116 |
Source
|
| Record name | N-BUTYL 2-BROMOBENZAMIDE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10404116 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
349403-39-0 |
Source
|
| Record name | N-BUTYL 2-BROMOBENZAMIDE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10404116 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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